Cas no 2228340-84-7 (methyl 5-cyclopentyl-2-hydroxypentanoate)

• Product Name: methyl 5-cyclopentyl-2-hydroxypentanoate
• CAS No: 2228340-84-7
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6319489
• PubChem ID: 165880245
• Update Time: 2025-05-23

methyl 5-cyclopentyl-2-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopentyl-2-hydroxypentanoate
• 2228340-84-7
• EN300-1825365

• Inchi： 1S/C11H20O3/c1-14-11(13)10(12)8-4-7-9-5-2-3-6-9/h9-10,12H,2-8H2,1H3
• InChI Key： CLECSHMKPRQRCR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCC1CCCC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 5-cyclopentyl-2-hydroxypentanoate

Exploring Methyl 5-Cyclopentyl-2-Hydroxypentanoate (CAS No. 2228340-84-7): Properties, Applications, and Innovations

The chemical compound methyl 5-cyclopentyl-2-hydroxypentanoate (CAS No. 2228340-84-7) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek sustainable and efficient alternatives, this ester derivative stands out for its versatility. In this article, we delve into its molecular characteristics, synthesis methods, and emerging uses, while addressing common queries such as "methyl 5-cyclopentyl-2-hydroxypentanoate solubility" and "CAS 2228340-84-7 applications."

Methyl 5-cyclopentyl-2-hydroxypentanoate belongs to the class of hydroxy esters, featuring a cyclopentyl group and a hydroxyl functional group. Its molecular formula, C₁₂H₂₂O₃, highlights a balance between hydrophobicity and reactivity, making it suitable for applications in fragrances, pharmaceuticals, and specialty chemicals. The compound's hydroxyl group enhances its ability to participate in hydrogen bonding, influencing its solubility in polar solvents—a topic frequently searched by chemists exploring "methyl 5-cyclopentyl-2-hydroxypentanoate solvent compatibility."

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for methyl 5-cyclopentyl-2-hydroxypentanoate. Researchers are investigating enzymatic catalysis and bio-based feedstocks to reduce environmental impact, aligning with global trends toward "eco-friendly ester production." Additionally, its potential as an intermediate in drug development has been explored, particularly in modulating bioavailability—a hot topic in pharmaceutical forums discussing "hydroxy ester drug delivery."

From an industrial perspective, the compound's stability under moderate temperatures and compatibility with common reagents make it a candidate for scalable production. Users often search for "methyl 5-cyclopentyl-2-hydroxypentanoate storage conditions" or "CAS 2228340-84-7 safety data," emphasizing the need for clear technical guidelines. Regulatory compliance and handling recommendations are critical, though the compound is not classified under restricted categories.

Innovations in analytical techniques, such as GC-MS and NMR, have improved the characterization of methyl 5-cyclopentyl-2-hydroxypentanoate, addressing queries like "how to identify CAS 2228340-84-7." These methods ensure purity assessment, vital for applications requiring high-grade materials. Furthermore, computational modeling studies predict its behavior in complex mixtures, aiding formulators in optimizing performance.

Looking ahead, the demand for specialty esters like methyl 5-cyclopentyl-2-hydroxypentanoate is expected to rise, driven by trends in personalized medicine and sustainable manufacturing. By addressing frequently asked questions and integrating cutting-edge research, this overview aims to serve as a reliable resource for professionals navigating the compound's multifaceted potential.